Cas no 69857-48-3 (1,4-dimethyl-1H-Pyrrole-2-carbonitrile)

• Product Name: 1,4-dimethyl-1H-Pyrrole-2-carbonitrile
• CAS No: 69857-48-3
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 500505
• PubChem ID: 12467914
• Update Time: 2025-04-19

1,4-dimethyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1H-Pyrrole-2-carbonitrile
• 1H-Pyrrole-2-carbonitrile,1,4-dimethyl-(9CI)
• 1,4-Dimethylpyrrol-2-carbonitril
• JUNZXEUVOAJWJX-UHFFFAOYSA-
• SCHEMBL279387
• InChI=1/C7H8N2/c1-6-3-7(4-8)9(2)5-6/h3,5H,1-2H3
• 69857-48-3

• Inchi： 1S/C7H8N2/c1-6-3-7(4-8)9(2)5-6/h3,5H,1-2H3
• InChI Key： JUNZXEUVOAJWJX-UHFFFAOYSA-N
• SMILES： N1(C)C(C#N)=CC(C)=C1

Computed Properties

• Exact Mass: 120.06900
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72000
• LogP: 1.20518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles